Cas no 60789-88-0 (N''-benzyl-2,4-dihydroxy-3,3-dimethylbutanehydrazide)

• Product Name: N''-benzyl-2,4-dihydroxy-3,3-dimethylbutanehydrazide
• CAS No: 60789-88-0
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• CID: 953531
• PubChem ID: 298108
• Update Time: 2025-04-19

N''-benzyl-2,4-dihydroxy-3,3-dimethylbutanehydrazide Chemical and Physical Properties

Names and Identifiers

• N''-benzyl-2,4-dihydroxy-3,3-dimethylbutanehydrazide
• Hydrazine, 1-benzyl-2-(2,4-dihydroxy-3,3-dimethylbutyryl)-
• N'-benzyl-2,4-dihydroxy-3,3-dimethylbutanehydrazide
• 60789-88-0
• NSC-169883
• DTXSID80305227
• NSC169883
• Butanoic acid,4-dihydroxy-3,3-dimethyl-, 2-(phenylmethyl)hydrazide

• Inchi： 1S/C13H20N2O3/c1-13(2,9-16)11(17)12(18)15-14-8-10-6-4-3-5-7-10/h3-7,11,14,16-17H,8-9H2,1-2H3,(H,15,18)
• InChI Key： UALJZWVUQPESTK-UHFFFAOYSA-N
• SMILES： OC(C(NNCC1C=CC=CC=1)=O)C(C)(C)CO

Computed Properties

• Exact Mass: 252.1475
• Monoisotopic Mass: 252.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.6Ų

Experimental Properties

• PSA: 81.59